5,6-Dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide

• Molecular Formula: C7H5Cl2N3O2S
• Molecular Weight: 266.10 g/mol
• IUPAC Name: (5,6-dichloro-1,1-dioxo-1,2-benzothiazol-3-yl)hydrazine
• InChI: InChI=1S/C7H5Cl2N3O2S/c8-4-1-3-6(2-5(4)9)15(13,14)12-7(3)11-10/h1-2H,10H2,(H,11,12)
• InChI Key: DGINKCHMJLGPMC-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Cl)Cl)S(=O)(=O)N=C2NN

Description

5,6-Dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide is a useful research compound. Its molecular formula is C7H5Cl2N3O2S and its molecular weight is 266.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

50.2 g (0.2 mol) of 5,6-dichloro-3-keto-2H,3H-1,2-benzisothiazole 1,1-dioxide in 200 ml of diethylene glycol are stirred with 35 g of hydrazine hydrate for 30 hours at 160° C. to 165° C. Working up analogously to Example 1 gives 31.7 g (63% of theory) of 5,6-dichloro-3-hydrazino-1,2-benzisothiazole 1,1-dioxide which decomposes at 276° C.